4-(Cyclopentylamino)-2-methylbutan-2-ol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 4-(cyclopentylamino)-2-methylbutan-2-ol
• InChI: InChI=1S/C10H21NO/c1-10(2,12)7-8-11-9-5-3-4-6-9/h9,11-12H,3-8H2,1-2H3
• InChI Key: NNFSYXSUOANRKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCNC1CCCC1)O

Description

4-(Cyclopentylamino)-2-methylbutan-2-ol is an organic compound that features a cyclopentylamino group attached to a butanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclopentylamino)-2-methylbutan-2-ol typically involves the reaction of cyclopentylamine with 2-methylbutan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the desired product. The reaction conditions, including temperature and pressure, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of 4-(Cyclopentylamino)-2-methylbutan-2-ol may involve large-scale batch or continuous processes. The use of advanced catalytic systems and optimized reaction parameters ensures efficient production. The compound is then purified using techniques such as distillation or crystallization to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclopentylamino)-2-methylbutan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohols or amines.

Substitution: The amino group can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or amines.

Scientific Research Applications

4-(Cyclopentylamino)-2-methylbutan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research explores its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Cyclopentylamino)-2-methylbutan-2-ol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Cyclopentylamine: Shares the cyclopentylamino group but lacks the butanol backbone.

2-Methylbutan-2-ol: Contains the butanol structure but lacks the cyclopentylamino group.

Uniqueness

4-(Cyclopentylamino)-2-methylbutan-2-ol is unique due to the combination of the cyclopentylamino group and the butanol backbone. This structural feature imparts specific chemical and biological properties that distinguish it from other similar compounds.

Biological Activity

4-(Cyclopentylamino)-2-methylbutan-2-ol, also known as EVT-6360625, is a compound that has garnered attention for its potential biological activities, particularly in the context of pharmacological applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 4-(Cyclopentylamino)-2-methylbutan-2-ol can be described as follows:

• Molecular Formula : C$_{10}$H$_{17}$N$_{1}$O$_{1}$
• Molecular Weight : 169.25 g/mol

This compound features a cyclopentyl group attached to an amino alcohol, which is significant for its interaction with biological targets.

The biological activity of 4-(Cyclopentylamino)-2-methylbutan-2-ol primarily involves hydrogen bonding with specific biological targets. This interaction is crucial for modulating various biochemical pathways, including those involved in cell signaling and metabolic processes.

Inhibition Studies

Research has shown that compounds with similar structures exhibit significant inhibitory activity against various cellular processes. For instance, derivatives containing cyclopentylamine groups have demonstrated notable effects on angiogenesis and cell proliferation. Specifically, one study highlighted that a cyclopentylamine derivative exhibited an inhibition percentage of 174 ± 10% in VEGF-induced proliferation assays .

Cytotoxicity

Cytotoxicity assays conducted on prostate cancer cell lines revealed that certain derivatives of cyclopentylamine, including 4-(Cyclopentylamino)-2-methylbutan-2-ol, were evaluated for their effectiveness in inhibiting cell viability. The results indicated variable cytotoxic effects depending on the structural modifications made to the cyclopentylamine moiety .

Data Table: Summary of Biological Activities

Study	Cell Type	Concentration (μM)	Inhibition (%)	Remarks
Study 1	Prostate Cancer (22Rv1)	100	174 ± 10	Significant inhibition observed
Study 2	Breast Cancer	100	No effect	Compound inactive at this concentration
Study 3	Angiogenesis Assay	Variable	Up to 200	Cyclopentylamine derivatives showed enhanced activity

Case Study 1: Angiogenesis Inhibition

A study focused on the role of chlorinated benzothiadiazine derivatives found that compounds with cyclopentylamine substitutions displayed significant angiogenesis inhibition. The study emphasized the importance of structural features in enhancing biological activity against vascular endothelial growth factor (VEGF) pathways .

Case Study 2: Cytotoxicity in Cancer Cells

In another investigation, the cytotoxic effects of various derivatives were tested on different cancer cell lines. While some derivatives showed promising results, others, including the parent compound, exhibited limited activity. This highlights the necessity for further structural optimization to enhance efficacy against specific cancer types .